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Compound of Interest

Compound Name: 2-Iodo-5-nitrotoluene

Cat. No.: B1294305 Get Quote

Essential Safety and Handling Guide for 2-Iodo-5-
nitrotoluene
For Immediate Use by Laboratory Professionals

This document provides critical safety, handling, and disposal protocols for 2-Iodo-5-
nitrotoluene (CAS No: 5326-38-5). The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by providing clear,

actionable, and step-by-step guidance. Adherence to these protocols is essential to mitigate

risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Iodo-5-nitrotoluene is a hazardous substance that can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2][3] Appropriate personal protective equipment is

mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or

eyeshields.[2]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.[2]

Minimizes inhalation of dust

particles, especially when

handling the solid form. To be

used in a well-ventilated area

or fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Iodo-5-nitrotoluene.

Table 2: Physical and Chemical Properties of 2-Iodo-5-nitrotoluene

Property Value Source

Molecular Formula C₇H₆INO₂ PubChem[1]

Molecular Weight 263.03 g/mol PubChem[1]

Appearance
Light yellow to brown

powder/crystal
ChemicalBook[4]

Melting Point 103-107 °C ChemicalBook[3][4]

Boiling Point 309.2 ± 30.0 °C (Predicted) ChemicalBook[4]

Density 1.883 ± 0.06 g/cm³ (Predicted) ChemicalBook[4]

CAS Number 5326-38-5 Sigma-Aldrich[2]
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Hazard Classification
Table 3: GHS Hazard and Precautionary Statements

Classification Code Description

Hazard Class
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

Skin Irritation (Category 2),

Eye Irritation (Category 2),

Specific Target Organ Toxicity -

Single Exposure (Category 3)

[1][2][3]

Hazard Statements H315, H319, H335

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.[2]

[5]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Avoid breathing dust. Wash

skin thoroughly after handling.

Use only outdoors or in a well-

ventilated area. Wear

protective gloves/eye

protection. IF ON SKIN: Wash

with plenty of water. IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow provides a logical sequence of operations for working with 2-Iodo-5-nitrotoluene.
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Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Prepare Work Area
(Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Dust Mask)

Gather Materials & Equipment

Weigh Chemical in Fume Hood

Perform Experimental Procedure
(e.g., Dissolution, Reaction)

Decontaminate Glassware & Surfaces

Segregate Waste
(Halogenated Organic Waste)

Dispose of Waste via EHS

Spill Response Exposure Response

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Iodo-5-nitrotoluene.
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Experimental Protocol: General Laboratory Handling
This protocol outlines the standard procedure for weighing and using solid 2-Iodo-5-
nitrotoluene in a laboratory setting.

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don all required PPE as specified in Table 1.

Assemble all necessary equipment (e.g., spatula, weigh boat, glassware, solvent).

Handling and Use:

Perform all manipulations of solid 2-Iodo-5-nitrotoluene within the fume hood to minimize

inhalation risk.

Carefully weigh the desired amount of the chemical onto a weigh boat. Avoid generating

dust.

Transfer the solid to the reaction vessel.

Proceed with the experimental procedure (e.g., dissolution in a solvent, addition to a

reaction mixture).

Cleanup:

Decontaminate all glassware and surfaces that have come into contact with the chemical.

Wipe down the work area in the fume hood.

Disposal Plan
Proper disposal of 2-Iodo-5-nitrotoluene and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: 2-Iodo-5-nitrotoluene is a halogenated organic compound.[7] All waste

containing this chemical, including contaminated consumables (e.g., gloves, weigh boats,
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paper towels), must be collected in a designated "Halogenated Organic Waste" container.[7]

Do not mix with non-halogenated waste.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organic Waste," and the chemical name.

Storage: Store the sealed waste container in a designated and well-ventilated secondary

containment area until it is collected for disposal.

Arranging Disposal: Follow your institution's procedures for arranging the pickup of

hazardous waste by the Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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